Cas no 1805244-32-9 (6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805244-32-9
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4861357
• Update Time: 2025-06-30

6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-7-5(6(10)11)3(8(12,13)14)2-4(9)15-7/h2,6H,1H3
• InChI Key： AWMSSQGLUINJMY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine: Chemical Properties and Applications

CAS No. 1805244-32-9, commonly referred to as 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including a bromine atom, a difluoromethyl group, a methoxy group, and a trifluoromethyl group. These substituents contribute to its distinct chemical properties, making it a valuable building block in various synthetic processes.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine typically involves multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, which has significantly enhanced the scalability of this compound's production.

In terms of applications, this compound has garnered considerable attention in the pharmaceutical industry due to its potential as an intermediate in drug development. Its structure provides a versatile platform for further functionalization, allowing chemists to explore diverse bioactive molecules. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antitumor activities, making them strong candidates for preclinical testing.

Beyond pharmaceuticals, 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been well-documented. Recent research has focused on optimizing its stability under various environmental conditions, ensuring that it remains effective when applied in agricultural settings.

From a materials science perspective, this compound has been investigated for its potential use in organic electronics. The presence of electron-withdrawing groups such as the trifluoromethyl and bromine atoms enhances its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Emerging studies have demonstrated that incorporating this compound into polymer blends can significantly improve their conductivity and thermal stability.

In conclusion, CAS No. 1805244-32-9, or 6-Bromo-3-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, stands out as a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an ideal candidate for further exploration in drug discovery, agrochemical development, and advanced materials research. As ongoing studies continue to uncover new potentials for this compound, its role in modern chemistry is expected to grow even more prominent.